Cas no 86583-05-3 (N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide)

N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide structure
86583-05-3 structure
Product name:N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
CAS No:86583-05-3
MF:C26H40N2O2
MW:412.608
CID:991771
PubChem ID:335736

N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
    • N-[2-(adamantane-1-carbonylamino)-2-methylpropyl]adamantane-1-carboxamide
    • NSC-346558
    • NSC346558
    • DTXSID90319532
    • 86583-05-3
    • N,N'-(2-Methylpropane-1,2-diyl)di(tricyclo[3.3.1.1~3,7~]decane-1-carboxamide)
    • N-[1-(ADAMANTANE-1-CARBONYLAMINO)-2-METHYL-PROPAN-2-YL]ADAMANTANE-1-CARBOXAMIDE
    • DS-002228
    • Inchi: InChI=1S/C26H40N2O2/c1-24(2,28-23(30)26-12-19-6-20(13-26)8-21(7-19)14-26)15-27-22(29)25-9-16-3-17(10-25)5-18(4-16)11-25/h16-21H,3-15H2,1-2H3,(H,27,29)(H,28,30)
    • InChI Key: ZQKAZEYIFKCJID-UHFFFAOYSA-N
    • SMILES: CC(C)(CNC(=O)C12CC3CC(C1)CC(C3)C2)NC(=O)C45CC6CC(C4)CC(C6)C5

Computed Properties

  • Exact Mass: 412.308978523g/mol
  • Monoisotopic Mass: 412.308978523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2Ų
  • XLogP3: 4.6

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